N-((1-methylpiperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[(1-methylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C16H24N2O2/c1-13-5-3-4-6-15(13)20-12-16(19)17-11-14-7-9-18(2)10-8-14/h3-6,14H,7-12H2,1-2H3,(H,17,19)
• InChI Key: XNUMKWDPVQSGFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)C
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N-((1-methylpiperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide, also known as MPMTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. MPMTA belongs to the class of compounds known as piperidines, which have been shown to possess a wide range of biological activities. In

Scientific Research Applications

Synthesis and in vivo Evaluation for Imaging

N-((1-methylpiperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide has been explored for its potential as an imaging probe for 5-HT2A receptors. Specifically, the compound was labeled with [11C]-methylation for positron emission tomography (PET) studies. Despite the compound's ability to penetrate the blood-brain barrier, it showed rapid influx and efflux in brain regions without tracer retention or specific binding, indicating limitations for its use as a PET ligand for imaging 5-HT2A receptors (J. Prabhakaran et al., 2006).

Influence on Metabolites in Aquatic Life

Research has also investigated the influence of compounds like acetamiprid (structurally related to N-((1-methylpiperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide) on metabolites in zebra fish (Brachydanio rerio). This study highlights the potential ecological impact, showing how such compounds can affect amino acid metabolism, the TCA cycle, and neurotransmitter balance, indicating risks to aquatic life (Hong Zhang & Lijuan Zhao, 2017).

Antioxidant Activity

The free radical scavenging activity and mechanisms of related compounds have been studied for their potential antioxidant properties. For example, N-((4-Bromophenyl)(2-hydroxynaphthalen-1-yl)methyl)acetamide, similar in structure, exhibited significant antioxidant activity, providing insights into potential therapeutic applications for managing oxidative stress (Khawla Boudebbous et al., 2021).

Hydrolysis by Bacterial Strains

A study on acetamiprid degradation by Stenotrophomonas sp. demonstrated the capability of bacterial strains to hydrolyze compounds structurally related to N-((1-methylpiperidin-4-yl)methyl)-2-(o-tolyloxy)acetamide. This research offers potential pathways for bioremediation of environmental pollutants (Hongzhi Tang et al., 2012).